Cas no 2034353-29-0 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 2034353-29-0
• MF: C₂₂H₂₂F₃N₃O
• MW: 401.424795627594
• CID: 5334698
• Update Time: 2025-05-24

N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-(3-(trifluoromethyl)phenyl)acetamide
• N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C22H22F3N3O/c1-15-21(18-8-4-3-5-9-18)16(2)28(27-15)12-11-26-20(29)14-17-7-6-10-19(13-17)22(23,24)25/h3-10,13H,11-12,14H2,1-2H3,(H,26,29)
• InChI Key： DNYZXFXWIYIUKN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 536
• XLogP3: 4.4
• Topological Polar Surface Area: 46.9

Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide

N-[2-(3,5-Dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide

The compound with CAS No 2034353-29-0, known as N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic compound with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its unique properties and potential uses in drug discovery, polymer chemistry, and advanced materials development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly for their role as enzyme inhibitors and potential drug candidates. The presence of the pyrazole ring in this compound contributes to its stability and reactivity, making it a valuable building block for synthesizing bioactive molecules. The trifluoromethyl group attached to the phenyl ring further enhances the compound's electronic properties, making it suitable for applications requiring high thermal stability and chemical resistance.

One of the most promising areas of research involving this compound is its application in the development of advanced polymers. The trifluoromethyl group imparts excellent flame-retardant properties to the material, making it a candidate for use in high-performance polymers used in aerospace and electronics industries. Additionally, the compound's ability to act as a versatile linker in polymer synthesis has opened new avenues for creating materials with tailored mechanical and thermal properties.

In the field of drug discovery, this compound has shown potential as a lead molecule for designing novel therapeutic agents. Its structure allows for easy modification, enabling researchers to explore various substitution patterns that could enhance bioavailability or target specific biological pathways. Recent studies have focused on its ability to inhibit key enzymes involved in metabolic disorders, highlighting its potential as a lead compound for developing new drugs.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of the synthesis process, making it more accessible for large-scale production. Researchers are also exploring green chemistry approaches to reduce the environmental impact of its production.

From an environmental standpoint, this compound's stability under various conditions makes it suitable for applications where durability is critical. However, ongoing research is focused on understanding its long-term environmental impact and developing strategies for safe disposal or recycling.

In conclusion, N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play an even more significant role in shaping future innovations.